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Compound of Interest

Compound Name: Tylvalosin-d9

Cat. No.: B12396023

Get Quote

FOR RESEARCH USE ONLY. NOT FOR USE IN DIAGNOSTIC PROCEDURES.

Introduction
Tylvalosin is a third-generation macrolide antibiotic exclusively utilized in veterinary medicine

for the treatment and prevention of respiratory and enteric diseases in swine and poultry.[1] Its

targeted activity against various pathogens, including Mycoplasma species, makes it a critical

tool in animal health management.[1] The monitoring of tylvalosin residues in animal-derived

products is essential to ensure food safety and prevent the emergence of antimicrobial

resistance.[2] Ultra-Performance Liquid Chromatography coupled with tandem mass

spectrometry (UPLC-MS/MS) offers a highly sensitive and selective method for the

quantification of tylvalosin in complex biological matrices.[3][4]

This document provides detailed application notes and protocols for the detection and

quantification of tylvalosin using UPLC-MS/MS. The methodologies outlined are intended for

researchers, scientists, and drug development professionals.
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The choice of sample preparation protocol is critical and depends on the matrix being

analyzed. Below are detailed protocols for plasma, animal tissue, and feed samples.

This protocol is adapted for the extraction of tylvalosin from plasma samples.

Materials:

Plasma samples

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Internal Standard (IS) working solution (e.g., Enrofloxacin at 25 µg/mL)

Microcentrifuge tubes (1.5 mL or 2 mL)

Vortex mixer

Ultrasonic bath

Centrifuge capable of 15,000 x g

Nitrogen evaporator

Reconstitution solution (e.g., water or initial mobile phase)

HPLC or UPLC vials

Protocol:

Pipette 500 µL of plasma into a microcentrifuge tube.

Fortify the sample by adding 20 µL of the internal standard working solution.

Add 400 µL of a solution of 0.1% formic acid in acetonitrile.[1]

Vortex the mixture for 1 minute to ensure thorough mixing.
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Place the tube in an ultrasonic bath for 5 minutes at room temperature to further disrupt

protein binding.

Centrifuge the sample at 15,000 x g for 10 minutes to pellet the precipitated proteins.

Carefully transfer the supernatant to a clean tube.

Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40-

50°C.

Reconstitute the dried residue in 75 µL of water or the initial mobile phase.[5]

Vortex briefly and transfer the reconstituted sample to an HPLC/UPLC vial for analysis.

This protocol is suitable for the extraction of tylvalosin from animal muscle tissue.

Materials:

Animal tissue samples (e.g., chicken breast, bovine muscle)

Homogenizer (e.g., blender or bead beater)

Methanol (70%), HPLC grade

0.1 M EDTA solution

Polypropylene centrifuge tubes (50 mL)

Vortex mixer

Centrifuge capable of 5,000 rpm

Syringe filters (0.45 µm)

HPLC or UPLC vials

Protocol:
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Weigh 5 grams of the homogenized tissue sample into a 50 mL polypropylene centrifuge

tube.[6]

Add 10 mL of 70% methanol and 200 µL of 0.1 M EDTA solution.[6]

Homogenize the mixture using a vortex mixer for 1 minute.

Centrifuge the sample at 5000 rpm for 15 minutes.[6]

Transfer 500 µL of the resulting supernatant to a clean tube.

Add 2 mL of pure water to the supernatant and mix.

Filter the diluted extract through a 0.45 µm syringe filter into an HPLC/UPLC vial for analysis.

[6]

This protocol is designed for the extraction and clean-up of tylvalosin from complex animal feed

matrices.

Materials:

Animal feed samples

Acidified methanol:water mixture

Solid-Phase Extraction (SPE) cartridges (e.g., C18)

SPE vacuum manifold

Vortex mixer

Centrifuge

Nitrogen evaporator

Reconstitution solution

Protocol:
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Weigh a representative portion of the ground feed sample.

Extract the sample with an acidified methanol:water mixture.

Centrifuge the mixture and collect the supernatant.

Dilute the extract with water to reduce the organic solvent concentration.

Condition an SPE cartridge according to the manufacturer's instructions (typically with

methanol followed by water).

Load the diluted extract onto the SPE cartridge.

Wash the cartridge with a weak solvent (e.g., water or low percentage methanol in water) to

remove interferences.

Elute the tylvalosin from the cartridge with a suitable solvent (e.g., methanol or acetonitrile).

Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in an appropriate volume of the initial mobile phase for UPLC-

MS/MS analysis.

UPLC-MS/MS Conditions
2.1. Chromatographic Conditions

System: Waters ACQUITY UPLC I-Class PLUS or equivalent

Column: ACQUITY UPLC HSS T3 Column, 1.8 µm, 2.1 mm × 100 mm[3]

Column Temperature: 40°C[3]

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Flow Rate: 0.3 mL/min[3]
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Injection Volume: 3-10 µL

Gradient Program:

Time (min) %A %B

0.0 90 10

2.0 50 50

2.5 10 90

3.5 10 90

3.6 90 10

| 5.0 | 90 | 10 |

2.2. Mass Spectrometry Conditions

System: Waters Xevo TQ-S micro or equivalent triple quadrupole mass spectrometer

Ionization Mode: Electrospray Ionization, Positive (ESI+)

Capillary Voltage: 3.5 kV

Desolvation Temperature: 350°C

Desolvation Gas Flow: 5 L/min

Nebulizing Gas Pressure: 45 psi

Acquisition Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions for Tylvalosin:
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Analyte
Precursor
Ion (m/z)

Product Ion
(m/z)
(Quantifier)

Collision
Energy (eV)

Product Ion
(m/z)
(Qualifier)

Collision
Energy (eV)

Tylvalosin 916.5 174.1 30 743.4 25

(Note: These are example transitions and collision energies. Optimal values should be

determined experimentally on the specific instrument used.)

Data Presentation
The following tables summarize quantitative data for the UPLC-MS/MS detection of tylvalosin

from various studies.

Table 1: Method Validation Parameters for Tylvalosin in Plasma

Parameter Value Reference

Linearity Range 0.1 - 5 µg/mL [1]

Correlation Coefficient (r²) ≥ 0.9998 [1]

Limit of Detection (LOD) 0.05 µg/mL [1]

Limit of Quantification (LOQ) 0.1 µg/mL [1][4][7]

Recovery 89.66 - 96.92% [4][7]

Intra-day Precision (%RSD) < 13.0% [4][7]

Inter-day Precision (%RSD) < 13.0% [4][7]

Table 2: Method Validation Parameters for Tylvalosin in Animal Tissue and Feed
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Matrix Parameter Value Reference

Bovine Muscle LOD
~0.3 µg/kg (detected

trace amounts)
[8]

Chicken Meat LOQ 1.561 µg/kg [6]

Animal Feed LOQ 0.05 mg/kg [2]

Animal Feed Recovery 78.9 - 108.3% [2]
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Caption: UPLC-MS/MS workflow for tylvalosin analysis.
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Caption: Key components of the tylvalosin UPLC-MS/MS method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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